Cas no 172097-41-5 ((s)-3-fmoc-amino-1-diazo-3-phenyl-2-butanone)

• Product Name: (s)-3-fmoc-amino-1-diazo-3-phenyl-2-butanone
• CAS No: 172097-41-5
• MF: C₂₅H₂₁N₃O₃
• MW: 411.452545881271
• CID: 905610
• PubChem ID: 97546066
• Update Time: 2025-10-30

(s)-3-fmoc-amino-1-diazo-3-phenyl-2-butanone Chemical and Physical Properties

Names and Identifiers

• (s)-3-fmoc-amino-1-diazo-3-phenyl-2-butanone
• Fmoc-l-phe-chn2
• ((1S)-benzyl-3-diazo-2-oxo-propyl)carbamic acid 9H-fluoren-9-ylmethyl ester
• (S)-1-diazo-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-phenylbutan-2-one
• Fmoc-(S)-Phe-CHN2
• Fmoc-L-phenylalanyl(diazo)methane
• Fmoc-Phe-DAM
• N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-L-PHENYLALANINYL-DIAZOMETHANE
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-phenylalaninyl-diazomethane, (S)-3-Fmoc-amino-1-diazo-3-phenyl-2-butanone
• 9H-fluoren-9-ylmethyl N-[(2S)-4-diazo-3-oxo-1-phenylbutan-2-yl]carbamate
• Fmoc-L-Phe-Diazomethane
• AKOS030212460
• 172097-41-5

• Inchi： 1S/C25H21N3O3/c26-27-15-24(29)23(14-17-8-2-1-3-9-17)28-25(30)31-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,15,22-23H,14,16H2,(H,28,30)/t23-/m0/s1
• InChI Key： IYDQDADXJDTFLP-QHCPKHFHSA-N
• SMILES： O(C(N[C@H](C(C=[N+]=[N-])=O)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 411.15800
• Monoisotopic Mass: 411.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Melting Point: 136-137 ºC (ethyl acetate hexane )
• PSA: 92.79000
• LogP: 4.47806

Additional information on (s)-3-fmoc-amino-1-diazo-3-phenyl-2-butanone

Introduction to (S)-3-FMOC-Amino-1-Diazo-3-Phenyl-2-Butanone (CAS No. 172097-41-5)

(S)-3-FMOC-Amino-1-Diazo-3-Phenyl-2-Butanone (CAS No. 172097-41-5) is a versatile and important compound in the field of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in the synthesis of bioactive molecules and pharmaceutical intermediates. The presence of the FMOC (9-fluorenylmethoxycarbonyl) protecting group and the diazo functionality makes it a valuable building block for a wide range of chemical transformations.

The FMOC protecting group is widely used in peptide synthesis to temporarily block the amino group, allowing for selective reactions at other functional groups. This is particularly useful in the synthesis of complex peptides and peptidomimetics, where precise control over reactivity is crucial. The diazo functionality, on the other hand, can participate in various cycloaddition reactions, such as the dipolar cycloaddition to form five-membered rings, which are common motifs in natural products and bioactive compounds.

Recent advancements in synthetic methodology have further expanded the utility of (S)-3-FMOC-Amino-1-Diazo-3-Phenyl-2-Butanone. For instance, a study published in the Journal of Organic Chemistry highlighted the use of this compound in the development of novel catalysts for asymmetric synthesis. The researchers demonstrated that by incorporating this diazo compound into a catalytic cycle, they could achieve high enantioselectivity in the formation of chiral centers, which is essential for the synthesis of enantiopure drugs.

In addition to its role in asymmetric synthesis, (S)-3-FMOC-Amino-1-Diazo-3-Phenyl-2-Butanone has also shown promise in the field of bioconjugation. Bioconjugation involves linking biomolecules such as proteins, antibodies, and nucleic acids to other molecules to create functional complexes with enhanced properties. The diazo group can react with thiols or amines under mild conditions, making it an attractive choice for conjugation reactions. This has led to its use in developing targeted drug delivery systems and diagnostic tools.

The structural diversity and reactivity of (S)-3-FMOC-Amino-1-Diazo-3-Phenyl-2-Butanone have also made it a valuable tool in combinatorial chemistry. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. By using this compound as a building block, researchers can generate a wide range of derivatives with varying substituents, enabling high-throughput screening for potential drug candidates.

Moreover, recent studies have explored the use of diazo compounds like (S)-3-FMOC-Amino-1-Diazo-3-Phenyl-2-Butanone in photocatalytic reactions. Photocatalysis involves using light energy to drive chemical transformations, which can be more environmentally friendly and cost-effective compared to traditional methods. Researchers have shown that diazo compounds can serve as efficient photocatalysts or photoredox mediators, facilitating reactions such as C-H bond activation and cross-coupling reactions.

In conclusion, (S)-3-FMOC-Amino-1-Diazo-3-Phenyl-2-Butanone (CAS No. 172097-41-5) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an indispensable tool for researchers working on the development of new drugs, catalysts, and functional materials. As research continues to advance, it is likely that new applications and methodologies involving this compound will be discovered, further solidifying its importance in the scientific community.